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Chemical Profile of 4-Oxononanoic Acid

The table below summarizes the basic identifiers and physicochemical properties of 4-oxononanoic acid

from the search results.

Property Value / Description

CAS Number 6064-52-4 [1] [2]

Molecular Formula C9H16O3 [3] [1] [2]

Molecular Weight 172.22 g/mol [1] [2]

IUPAC Name 4-oxononanoic acid [1]

Synonym 4-ketononanoic acid [2]

Density 1.02 g/cm³ [1]

Boiling Point 298.2 °C at 760 mmHg [1] [2]

Flash Point 148.4 °C [1] [2]
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A Documented Synthetic Route

One specific synthetic route for 4-oxononanoic acid is described in a 2011 research paper [4]. The provided

flowchart below visualizes this two-step experimental protocol.

Synthetic Route to 4-Oxononanoic Acid from 2-Pentylfuran

Start: 2-Pentylfuran

Step 1: Oxidative Ring Opening
Reagents: N-Bromosuccinimide (NBS),

Pyridine
Solvent System: THF/Acetone/Water (5:4:2)

Conditions: 1h at 0°C, then 1h at RT

Crude ONE Product

Step 2: Purification
Method: Silica Gel Column Chromatography

Eluent: n-Hexane/Ethyl Acetate (3:1)

Final Product:
4-Oxo-2(E)-nonenal (ONE)

Note: 4-Oxononanoic acid is synthesized
from the ONE product in a separate step.

Click to download full resolution via product page

Detailed Experimental Protocol [4]
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The synthesis begins with the production of its precursor, 4-Oxo-2(E)-nonenal (ONE), from 2-pentylfuran.

Step 1: Oxidative Ring Opening of 2-Pentylfuran

Reagents: N-Bromosuccinimide (NBS), Pyridine.
Solvent System: A mixture of Tetrahydrofuran (THF), Acetone, and Water in a 5:4:2 ratio.

Procedure:
Add NBS and pyridine sequentially to a solution of 2-pentylfuran in the solvent system.

Stir the reaction mixture for 1 hour in an ice bath.
Subsequently, stir for another hour at room temperature.

Work-up: Remove the solvent using rotary evaporation.

Step 2: Purification of ONE

Method: The crude product is purified using silica gel column chromatography.

Eluent: A 3:1 mixture of n-Hexane and Ethyl Acetate.

Synthesis of 4-Oxononanoic Acid from ONE While the search results confirm that 4-oxononanoic

acid is synthesized from ONE, the specific experimental details for this final oxidation or

rearrangement step are not provided in the available excerpts [4].

Biological Significance & Research Context

Understanding the biological context of 4-oxononanoic acid can be crucial for drug development research.

Role in Lipid Peroxidation: 4-Oxononanoic acid is described in the context of forming a lysine

adduct called Nϵ-(4-oxononanoyl)lysine (ONL). This adduct is generated when its highly reactive
aldehyde precursor, 4-Oxo-2(E)-nonenal (ONE), modifies proteins [4].

Relevance to Disease Pathways: ONL has been identified in atherosclerotic lesions and is
considered a potential endogenous ligand for the scavenger receptor LOX-1. Its formation can

induce the expression of pro-inflammatory genes, such as monocyte chemoattractant protein-1 and
tumor necrosis factor-α, linking it to the pathogenesis of atherosclerosis [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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